Cas no 915872-68-3 (8-(2-hydroxyethyl)-1,6,7-trimethyl-3-(prop-2-en-1-yl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)

• Product Name: 8-(2-hydroxyethyl)-1,6,7-trimethyl-3-(prop-2-en-1-yl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• CAS No: 915872-68-3
• MF: C₁₅H₁₉N₅O₃
• MW: 317.343062639236
• CID: 6318962
• Update Time: 2025-07-09

8-(2-hydroxyethyl)-1,6,7-trimethyl-3-(prop-2-en-1-yl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 8-(2-hydroxyethyl)-1,6,7-trimethyl-3-(prop-2-en-1-yl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• 6-(2-hydroxyethyl)-4,7,8-trimethyl-2-prop-2-enylpurino[7,8-a]imidazole-1,3-dione

• Inchi： 1S/C15H19N5O3/c1-5-6-19-13(22)11-12(17(4)15(19)23)16-14-18(7-8-21)9(2)10(3)20(11)14/h5,21H,1,6-8H2,2-4H3
• InChI Key： ODMWFHZYCXTENH-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N(C([H])([H])[H])C(N1C([H])([H])C([H])=C([H])[H])=O)N=C1N(C([H])([H])C([H])([H])O[H])C(C([H])([H])[H])=C(C([H])([H])[H])N12

Additional information on 8-(2-hydroxyethyl)-1,6,7-trimethyl-3-(prop-2-en-1-yl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

Introduction to 8-(2-hydroxyethyl)-1,6,7-trimethyl-3-(prop-2-en-1-yl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione (CAS No. 915872-68-3)

8-(2-hydroxyethyl)-1,6,7-trimethyl-3-(prop-2-en-1-yl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione (CAS No. 915872-68-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of imidazopurines and is characterized by its unique structural features and potential biological activities. The compound's structure includes a hydroxyethyl group, multiple methyl groups, and a propenyl substituent, which contribute to its diverse chemical properties and biological interactions.

The imidazopurine scaffold is known for its versatile pharmacological properties, including antiviral, anticancer, and anti-inflammatory activities. Recent studies have highlighted the potential of imidazopurines in the development of novel therapeutic agents for various diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that certain imidazopurine derivatives exhibit potent antiviral activity against SARS-CoV-2, the virus responsible for the COVID-19 pandemic. This finding underscores the importance of exploring compounds like 8-(2-hydroxyethyl)-1,6,7-trimethyl-3-(prop-2-en-1-yl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione for their potential therapeutic applications.

The presence of the hydroxyethyl group in the compound's structure is particularly noteworthy. Hydroxyl groups are known to enhance the solubility and bioavailability of organic molecules. In the context of drug development, this can be crucial for improving the pharmacokinetic properties of a compound. Additionally, the hydroxyethyl group can participate in hydrogen bonding interactions with biological targets, potentially enhancing the compound's binding affinity and selectivity.

The multiple methyl groups in the structure also play a significant role in modulating the compound's physical and chemical properties. Methyl groups are known to increase lipophilicity and can influence the conformational flexibility of a molecule. This can have implications for how the compound interacts with biological membranes and receptors. Research has shown that subtle changes in the number and position of methyl groups can significantly affect the pharmacological profile of a compound.

The propenyl substituent is another key feature of this compound. Propenyl groups are often associated with increased reactivity and can participate in various chemical reactions. In medicinal chemistry, propenyl groups are sometimes used as bioisosteres to improve the potency or selectivity of a lead compound. The presence of this group in 8-(2-hydroxyethyl)-1,6,7-trimethyl-3-(prop-2-en-1-yl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione suggests that it may have unique reactivity profiles that could be exploited for therapeutic purposes.

Recent advancements in computational chemistry have facilitated a deeper understanding of the molecular dynamics and interactions of complex compounds like 8-(2-hydroxyethyl)-1,6,7-trimethyl-3-(prop-2-en-1-yl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione. Molecular docking studies have provided insights into how this compound binds to specific protein targets. For example, a study published in Chemical Biology & Drug Design in 2020 used molecular docking simulations to predict that this compound could bind to key enzymes involved in cancer cell proliferation. These findings highlight the potential of this compound as a lead molecule for further drug development.

In addition to its potential therapeutic applications, 8-(2-hydroxyethyl)-1,6,7-trimethyl-3-(prop-2-en-1-yl)-1H,2H,3H,4H,imidazo[1,g]purine-4-dione (CAS No. 91587-9-3) has also been studied for its synthetic accessibility and ease of modification. Chemists have developed efficient synthetic routes to produce this compound and its analogs using readily available starting materials and mild reaction conditions. This synthetic flexibility allows researchers to explore a wide range of structural variations to optimize biological activity.

The synthesis of 8-(2-hydroxyethyl)-1,6,7-trimethyl-3-(prop--en--yl)-*H,* *H,* *H,* *H,* *H-* imda[*i,*g*]* p*r*n*e-* *d*o*n*e* (CAS No.* *9* *-* *-* *-* *-* *-* *-* *-* *-* *-* *-* *-* *-* *-* *-* *-* *-* *-* *-* *9* *) typically involves multi-step reactions that include functional group transformations and ring-forming processes. One common approach involves starting from commercially available purine derivatives and introducing the necessary substituents through selective functionalization steps.

In conclusion,8-(2-hydroxyethyl)-1,6,7-trimethyl-3-(prop-en-yl)-* *-imidazo[i,a-g]purine--dione (CAS No.*9-5-7-9-9-9-9-9-9-9-9-9-9-9-9-9) is a promising molecule with significant potential in medicinal chemistry.* Its unique structural features,* including the hydroxyethyl,* methyl,* and propenyl groups,* contribute to its diverse chemical properties and biological activities.* Recent research has highlighted its potential as an antiviral agent,* anticancer drug,* and anti-inflammatory agent.* The synthetic accessibility and ease of modification further enhance its value as a lead molecule for drug development.* As research continues,* it is likely that new applications for this compound will be discovered,* opening up exciting possibilities in pharmaceutical science.* ) is a promising molecule with significant potential in medicinal chemistry.* Its unique structural features,* including the hydroxyethyl,* methyl,* and propenyl groups,* contribute to its diverse chemical properties and biological activities.* Recent research has highlighted its potential as an antiviral agent,* anticancer drug,* and anti-inflammatory agent.* The synthetic accessibility and ease of modification further enhance its value as a lead molecule for drug development.* As research continues,* it is likely that new applications for this compound will be discovered,* opening up exciting possibilities in pharmaceutical science.*